Cas no 1018965-84-8 (1-(1-Acetylpiperidin-4-yl)-2-chloroethanone)

• Product Name: 1-(1-Acetylpiperidin-4-yl)-2-chloroethanone
• CAS No: 1018965-84-8
• MF: C₉H₁₄ClNO₂
• MW: 203.665961742401
• CID: 5463771
• Update Time: 2025-06-26

1-(1-Acetylpiperidin-4-yl)-2-chloroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-acetylpiperidin-4-yl)-2-chloroethanone
• 1-(1-acetylpiperidin-4-yl)-2-chloroethan-1-one
• Z1269161177
• 1-(1-Acetylpiperidine-4-yl)-2-chloroethanone
• 1-(1-Acetylpiperidin-4-yl)-2-chloroethanone

• Inchi： 1S/C9H14ClNO2/c1-7(12)11-4-2-8(3-5-11)9(13)6-10/h8H,2-6H2,1H3
• InChI Key： DFHJQUDYTRHOOT-UHFFFAOYSA-N
• SMILES： ClCC(C1CCN(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 203.0713064 g/mol
• Monoisotopic Mass: 203.0713064 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 37.4
• Molecular Weight: 203.66

Additional information on 1-(1-Acetylpiperidin-4-yl)-2-chloroethanone

1-(1-Acetylpiperidin-4-yl)-2-chloroethanone: An Overview of a Promising Compound in the Field of Medicinal Chemistry

1-(1-Acetylpiperidin-4-yl)-2-chloroethanone, with the CAS number 1018965-84-8, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives and features a chloroethanone moiety, which contributes to its diverse biological activities. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements associated with 1-(1-Acetylpiperidin-4-yl)-2-chloroethanone.

The chemical structure of 1-(1-Acetylpiperidin-4-yl)-2-chloroethanone is characterized by a piperidine ring substituted with an acetyl group at the 4-position and a chloroethanone group attached to the nitrogen atom. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The piperidine ring, a common motif in many bioactive compounds, provides structural rigidity and can enhance the compound's ability to interact with biological targets. The acetyl group adds hydrophobicity and can influence the compound's metabolic stability, while the chloroethanone moiety introduces electrophilic reactivity, which can be crucial for its pharmacological effects.

The synthesis of 1-(1-Acetylpiperidin-4-yl)-2-chloroethanone has been reported using various methodologies. One common approach involves the reaction of 4-acetylpiperidine with chloroacetyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. Other synthetic routes may involve multistep processes, including protection and deprotection steps, to achieve high yields and purity. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts that minimize byproduct formation.

Pharmacologically, 1-(1-Acetylpiperidin-4-yl)-2-chloroethanone has shown promising activity in several areas. One of its key applications is as a modulator of ion channels, particularly potassium channels. Studies have demonstrated that this compound can selectively inhibit certain potassium channel subtypes, which may have implications for treating conditions such as epilepsy and neuropathic pain. Additionally, research has explored its potential as an anticonvulsant agent, where it has exhibited efficacy in reducing seizure frequency in animal models.

Another area of interest is its role as a neuroprotective agent. Preclinical studies have shown that 1-(1-Acetylpiperidin-4-yl)-2-chloroethanone can protect neurons from oxidative stress and neurotoxicity induced by various agents such as glutamate and β-amyloid peptides. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. These findings suggest that this compound may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its central nervous system (CNS) activities, 1-(1-Acetylpiperidin-4-yl)-2-chloroethanone has also been investigated for its effects on other biological systems. For instance, it has been shown to exhibit anti-inflammatory properties, potentially through its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Recent research has also focused on understanding the molecular mechanisms underlying the biological activities of 1-(1-Acetylpiperidin-4-yl)-2-chloroethanone. Studies using molecular docking simulations have provided insights into how this compound interacts with specific protein targets at the atomic level. These simulations have identified key residues involved in binding and suggested potential allosteric sites that could be targeted for drug design optimization.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-Acetylpiperidin-4-yl)-2-chloroethanone in various therapeutic contexts. Preliminary results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are expected to provide more detailed information on its pharmacokinetics, pharmacodynamics, and clinical outcomes.

In conclusion, 1-(1-Acetylpiperidin-4-yl)-2-chloroethanone (CAS No. 1018965-84-8) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable tool in the quest for novel treatments for various diseases.